5-bromo-2-({1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine

• IUPAC Name: [3-(5-bromopyridin-2-yl)oxypyrrolidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C17H14BrF3N2O2/c18-11-5-6-15(22-9-11)25-12-7-8-23(10-12)16(24)13-3-1-2-4-14(13)17(19,20)21/h1-6,9,12H,7-8,10H2
• InChI Key: WAMVVTWBXXEXRP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=C2)Br)C(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C17H14BrF3N2O2
• Molecular Weight: 415.2 g/mol

Description

“5-bromo-2-({1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine” is a chemical compound with the molecular formula C6H3BrF3N. It is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients.

Synthesis Analysis

The synthesis and application of trifluoromethylpyridines (TFMP) and its derivatives have been widely used in the agrochemical and pharmaceutical industries. Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in the highest demand.

Molecular Structure Analysis

The molecular weight of “5-bromo-2-({1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}oxy)pyridine” is 225.99 g/mol. The exact mass and monoisotopic mass are both 224.94010 g/mol.

Chemical Reactions Analysis

Regioselective C-4 deprotonation with LDA and trapping with carbon dioxide leads to the corresponding C-4 acid.

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 12.9 Ų and a complexity of 136. It has 0 hydrogen bond donors and 4 hydrogen bond acceptors.

Scientific Research Applications

Agrochemical Applications

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Pharmaceutical Applications

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Veterinary Applications

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Synthesis of Crop-Protection Products

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Palladium-Catalyzed α-Arylation

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Design of Spiro-Fused Ladder-Type Boron (III) Compounds

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Mechanism of Action

Target of Action

It is known that this compound is a pyridine derivative . Pyridine derivatives are often used as intermediates in the synthesis of various pharmaceuticals .

Mode of Action

It’s known that similar compounds, such as 2-bromo-5-(trifluoromethyl)pyridine, are used in palladium-catalyzed α-arylation of a refomatsky reagent . This suggests that the compound might interact with its targets through a similar mechanism.

Result of Action

Given that pyridine derivatives are often used in the synthesis of various pharmaceuticals , it’s plausible that this compound could have a variety of effects depending on the specific targets and pathways it interacts with.

Future Directions

TFMP derivatives are currently used in the protection of crops from pests and in the pharmaceutical and veterinary industries. It is expected that many novel applications of TFMP will be discovered in the future.